Cas no 1228666-48-5 (1-tert-Butyl 3-Methyl 4-Formyl-1H-pyrrolo2,3-bpyridine-1,3-dicarboxylate)

• Product Name: 1-tert-Butyl 3-Methyl 4-Formyl-1H-pyrrolo2,3-bpyridine-1,3-dicarboxylate
• CAS No: 1228666-48-5
• MF: C₁₅H₁₆N₂O₅
• MW: 304.297944068909
• CID: 1072899
• PubChem ID: 329772043
• Update Time: 2025-10-30

1-tert-Butyl 3-Methyl 4-Formyl-1H-pyrrolo2,3-bpyridine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 3-methyl 4-formyl-1H-pyrrolo[2,3-b]-pyridine-1,3-dicarboxylate
• 1-tert-Butyl 3-methyl 4-formyl-1H-pyrrolo[2,3-b]pyridine-1,3-dicarboxylate
• 1-tert-butyl 3-methyl 4-formylpyrrolo[2,3-b]pyridine-1,3-dicarboxylate
• A-6273
• AC1Q43OI
• AG-L-58036
• CTK6J0941
• MFCD16628245
• 1-O-tert-butyl 3-O-methyl 4-formylpyrrolo[2,3-b]pyridine-1,3-dicarboxylate
• 1-tert-Butyl3-methyl4-formyl-1H-pyrrolo[2,3-b]pyridine-1,3-dicarboxylate
• 1-tert-Butyl 3-methyl 4-formyl-1H-pyrrolo[2,3-b]pyridine-1,3-dicarboxylate, AldrichCPR
• 1228666-48-5
• DTXSID70678417
• 1-(Tert-butyl) 3-methyl 4-formyl-1H-pyrrolo[2,3-b]pyridine-1,3-dicarboxylate
• CS-0442905
• SCHEMBL1951083
• GVFBOMUFVCYKOX-UHFFFAOYSA-N
• AKOS015837502
• 1-tert-Butyl 3-Methyl 4-Formyl-1H-pyrrolo2,3-bpyridine-1,3-dicarboxylate

• MDL： MFCD16628245
• Inchi： 1S/C15H16N2O5/c1-15(2,3)22-14(20)17-7-10(13(19)21-4)11-9(8-18)5-6-16-12(11)17/h5-8H,1-4H3
• InChI Key： GVFBOMUFVCYKOX-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C(=O)OC)C2=C(C=O)C=CN=C12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.10592162g/mol
• Monoisotopic Mass: 304.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 452.2±55.0 °C at 760 mmHg
• Flash Point: 227.3±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-tert-Butyl 3-Methyl 4-Formyl-1H-pyrrolo2,3-bpyridine-1,3-dicarboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-tert-Butyl 3-Methyl 4-Formyl-1H-pyrrolo2,3-bpyridine-1,3-dicarboxylate

1-Tert-Butyl 3-Methyl 4-Formyl-1H-Pyrrolo[2,3-b]Pyridine-1,3-Dicarboxylate (CAS No. 1228666-48-5)

The compound 1-Tert-Butyl 3-Methyl 4-Formyl-1H-Pyrrolo[2,3-b]Pyridine-1,3-Dicarboxylate (CAS No. 1228666-48-5) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrrolopyridines, which are known for their unique electronic properties and potential applications in advanced materials. The molecule's structure incorporates a pyrrolopyridine core with substituents that enhance its reactivity and functionality.

The pyrrolopyridine framework is a fused bicyclic system consisting of a pyrrole ring fused to a pyridine ring. This structure imparts aromaticity and conjugation, making it highly suitable for applications in optoelectronics and as building blocks for more complex molecules. The tert-butyl group attached at the 1-position provides steric bulk, which can influence the molecule's solubility and stability. The methyl group at the 3-position adds further substitution, potentially modulating electronic properties. The formyl group at the 4-position introduces a carbonyl functionality, which can participate in various chemical reactions, such as condensation reactions or as a directing group in synthesis.

The dicarboxylate groups at the 1 and 3 positions are particularly significant. These groups can act as versatile functional handles for further chemical modification. For instance, they can be used to form ester linkages or participate in polymerization reactions, enabling the incorporation of this compound into polymeric materials with tailored properties. Recent studies have explored the use of such dicarboxylate-containing compounds in the synthesis of advanced polymers for applications in flexible electronics and biodegradable materials.

From a synthetic perspective, the preparation of 1-Tert-Butyl 3-Methyl 4-Formyl-1H-Pyrrolo[2,3-b]Pyridine-1,3-Dicarboxylate involves multi-step organic synthesis strategies. Key steps often include Friedel-Crafts alkylation or acylation to construct the pyrrolopyridine core, followed by functionalization with substituents such as tert-butyl and methyl groups. The introduction of the formyl group typically requires oxidation or formylation reactions under controlled conditions to ensure regioselectivity.

Recent research has highlighted the potential of this compound in drug discovery and materials science. Its unique electronic properties make it a promising candidate for use in organic semiconductors and light-emitting diodes (LEDs). Additionally, its ability to undergo various post-synthesis modifications opens up avenues for tuning its properties for specific applications.

In conclusion, 1-Tert-Butyl 3-Methyl 4-Formyl-1H-Pyrrolo[2,3-b]Pyridine-1,3-Dicarboxylate (CAS No. 1228666-48-5) is a versatile compound with a rich structural complexity that positions it as an important building block in modern organic chemistry. Its functional groups and aromatic framework make it an attractive target for researchers seeking to develop novel materials and pharmaceutical agents.